Cas no 924307-83-5 (3,3-Difluoropyrrolidine-1-sulfonamide)

3,3-Difluoropyrrolidine-1-sulfonamide is a fluorinated pyrrolidine derivative with a sulfonamide functional group, offering unique reactivity and structural properties for synthetic and medicinal chemistry applications. The presence of two fluorine atoms at the 3-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery, particularly for the design of enzyme inhibitors or bioactive molecules. The sulfonamide moiety provides versatility for further functionalization, enabling the introduction of diverse pharmacophores. This compound is particularly useful in the development of fluorinated analogs for improved pharmacokinetic profiles. Its rigid pyrrolidine scaffold also contributes to conformational control in target binding interactions.

3,3-Difluoropyrrolidine-1-sulfonamide structure

924307-83-5 structure

Product Name:3,3-Difluoropyrrolidine-1-sulfonamide

CAS No:924307-83-5

MF:C₄H₈F₂N₂O₂S

MW:186.180326461792

MDL:MFCD26384380

CID:2129677

Update Time:2025-06-08

3,3-Difluoropyrrolidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3,3-difluoro-pyrrolidine-1-sulfonic acid amide
- 3,3-difluoropyrrolidine-1-sulfonamide
- VNFLXVPJTWQHSI-UHFFFAOYSA-N
- 3,3-Difluoropyrrolidine-1-sulfonamide
- MDL： MFCD26384380
- Inchi： 1S/C4H8F2N2O2S/c5-4(6)1-2-8(3-4)11(7,9)10/h1-3H2,(H2,7,9,10)
- InChI Key： VNFLXVPJTWQHSI-UHFFFAOYSA-N
- SMILES： S(N)(N1CCC(C1)(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 245
Topological Polar Surface Area: 71.8

3,3-Difluoropyrrolidine-1-sulfonamide Pricemore >>

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Chemenu	CM386939-1g	3,3-Difluoropyrrolidine-1-sulfonamide	924307-83-5	95%+	1g	$919	2023-01-01
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1532663-1g	3,3-Difluoropyrrolidine-1-sulfonamide	924307-83-5	98%	1g	￥7303.00	2024-04-25
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